An In-Depth Technical Guide to 1-Bromo-2-(1-bromoethyl)benzene (CAS: 62384-31-0)
An In-Depth Technical Guide to 1-Bromo-2-(1-bromoethyl)benzene (CAS: 62384-31-0)
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
This technical guide provides a comprehensive overview of 1-Bromo-2-(1-bromoethyl)benzene, a halogenated aromatic compound with potential applications in organic synthesis and drug discovery. While specific literature on this particular isomer is limited, this document extrapolates from established chemical principles and data on related compounds to offer valuable insights for researchers.
Molecular Profile and Physicochemical Properties
1-Bromo-2-(1-bromoethyl)benzene is a disubstituted benzene derivative with the chemical formula C₈H₈Br₂.[1][2] The molecule features a bromine atom directly attached to the aromatic ring at the ortho position relative to a 1-bromoethyl substituent. This unique arrangement of two different types of carbon-bromine bonds—one vinylic (aromatic) and one benzylic—imparts distinct reactivity to the molecule, making it a potentially versatile building block in synthetic chemistry.
| Property | Value | Source |
| CAS Number | 62384-31-0 | [1][2] |
| Molecular Formula | C₈H₈Br₂ | [1][2] |
| Molecular Weight | 263.96 g/mol | [1] |
| IUPAC Name | 1-bromo-2-(1-bromoethyl)benzene | [1] |
| SMILES | CC(Br)c1cccc(Br)c1 | [1][2] |
| InChI Key | KXXZULOWQUGDMR-UHFFFAOYSA-N | [1] |
| Physical Form | Liquid (presumed) | [2] |
| Purity | 95% (as commercially available) | [2] |
Synthesis and Mechanistic Considerations
Proposed Synthetic Pathway
Caption: Proposed synthesis of 1-Bromo-2-(1-bromoethyl)benzene.
Step-by-Step Protocol: Benzylic Bromination of 2-Ethylbromobenzene
This protocol is a well-established method for the selective bromination of the benzylic position of alkylbenzenes.
-
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-ethylbromobenzene (1 equivalent) in a suitable solvent such as carbon tetrachloride (CCl₄).
-
Addition of Reagents: Add N-Bromosuccinimide (NBS) (1.1 equivalents) and a catalytic amount of a radical initiator, such as benzoyl peroxide (BPO) or azobisisobutyronitrile (AIBN).
-
Reaction Conditions: Heat the reaction mixture to reflux. The progress of the reaction can be monitored by TLC or GC-MS.
-
Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate to remove any remaining bromine, followed by a wash with brine.
-
Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by fractional distillation under vacuum to yield 1-Bromo-2-(1-bromoethyl)benzene.
Causality of Experimental Choices:
-
N-Bromosuccinimide (NBS): NBS is the reagent of choice for benzylic bromination as it provides a low, constant concentration of bromine, which favors radical substitution over electrophilic addition to the aromatic ring.
-
Radical Initiator (BPO/AIBN): The reaction proceeds via a free-radical chain mechanism, which requires an initiator to generate the initial bromine radical.
-
Solvent (CCl₄): Carbon tetrachloride is a non-polar solvent that is inert under these reaction conditions.
Spectroscopic Characterization (Predicted)
As experimental spectra for 1-Bromo-2-(1-bromoethyl)benzene are not publicly available, the following are predicted key features based on its structure and data from analogous compounds.
¹H NMR Spectroscopy
-
Aromatic Protons (4H): A complex multiplet in the range of δ 7.0-7.6 ppm. The ortho-substitution pattern will lead to splitting patterns characteristic of an ABCD spin system.
-
Methine Proton (1H): A quartet at approximately δ 5.2-5.4 ppm due to coupling with the adjacent methyl protons.
-
Methyl Protons (3H): A doublet at approximately δ 2.0-2.2 ppm due to coupling with the methine proton.
¹³C NMR Spectroscopy
-
Aromatic Carbons (6C): Six distinct signals are expected in the aromatic region (δ 120-145 ppm). The carbons bearing the bromine atoms will be shifted downfield.
-
Methine Carbon (1C): A signal around δ 45-55 ppm.
-
Methyl Carbon (1C): A signal in the upfield region, around δ 25-30 ppm.
Mass Spectrometry (Electron Ionization)
-
Molecular Ion (M⁺): A characteristic isotopic pattern for two bromine atoms (approximately 1:2:1 ratio for M⁺, M⁺+2, and M⁺+4) will be observed at m/z 262, 264, and 266.
-
Major Fragmentation Pathways:
-
Loss of a bromine radical (Br•) from the benzylic position to give a stable benzylic carbocation.
-
Loss of the bromoethyl side chain.
-
Benzylic cleavage to form a tropylium ion.
-
Reactivity and Synthetic Utility
The dual reactivity of the aromatic and benzylic bromine atoms makes 1-Bromo-2-(1-bromoethyl)benzene a potentially valuable synthetic intermediate.
Reactivity Profile
Caption: Key reaction pathways for 1-Bromo-2-(1-bromoethyl)benzene.
-
Nucleophilic Substitution: The benzylic bromine is highly susceptible to nucleophilic substitution (SN1 or SN2) with a variety of nucleophiles (e.g., amines, alkoxides, cyanides). This allows for the introduction of diverse functional groups at this position. The aromatic bromine is generally unreactive towards nucleophilic substitution under standard conditions.
-
Organometallic Reactions: The aromatic bromine can undergo reactions typical of aryl halides, such as the formation of Grignard reagents or organolithium compounds. These can then be used in carbon-carbon bond-forming reactions.
-
Elimination Reactions: Treatment with a strong base can lead to the elimination of HBr from the bromoethyl side chain, forming 1-bromo-2-vinylbenzene.
Potential Applications in Drug Development
While there are no specific reports on the use of 1-Bromo-2-(1-bromoethyl)benzene in drug development, its structural motifs are present in various pharmacologically active molecules. Substituted bromoethylbenzenes are known to be precursors for a range of therapeutic agents. For instance, the phenylethylamine scaffold, which can be accessed from this compound, is a core component of many central nervous system active drugs.
Furthermore, the benzothiazole ring system, which can be synthesized from ortho-disubstituted benzenes, is found in compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3][4][5] The ability to selectively functionalize both the aromatic ring and the side chain of 1-Bromo-2-(1-bromoethyl)benzene makes it an attractive starting material for the synthesis of libraries of novel compounds for drug screening.
Safety and Handling
Hazard Statements:
Precautionary Statements:
-
P260: Do not breathe dust/fume/gas/mist/vapors/spray.
-
P280: Wear protective gloves/protective clothing/eye protection/face protection.
-
P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
-
P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
-
P310: Immediately call a POISON CENTER or doctor/physician.
Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep containers tightly closed.
Conclusion
1-Bromo-2-(1-bromoethyl)benzene is a chemical compound with significant potential as a versatile building block in organic synthesis. Its distinct reactivity at two different positions offers a platform for the creation of complex molecular architectures. While further research is needed to fully elucidate its properties and applications, this guide provides a solid foundation for scientists and researchers interested in exploring the synthetic utility of this compound, particularly in the realm of medicinal chemistry and drug discovery.
References
-
PubChem. (n.d.). 1-Bromo-2-(1-bromoethyl)benzene. National Center for Biotechnology Information. Retrieved from [Link]
-
Chaudhary, P., et al. (2025, January 3). Recent advances in pharmacological activity of benzothiazole derivatives. ResearchGate. Retrieved from [Link]
-
Synthesis, in silico and Pharmacological Activity of 1, 3-Benzothiazol Derivatives. (2025, June 6). ResearchGate. Retrieved from [Link]
-
Synthesis of 8-bromo-9-substituted-1,3-benzothiazolo-[5,1-b]-1,3,4-triazoles and their anthelmintic activity. (2025, August 6). ResearchGate. Retrieved from [Link]
Sources
- 1. 1-Bromo-2-(1-bromoethyl)benzene | C8H8Br2 | CID 12350146 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 1-bromo-2-(1-bromoethyl)benzene 95% | CAS: 62384-31-0 | AChemBlock [achemblock.com]
- 3. researchgate.net [researchgate.net]
- 4. Synthesis, in silico and Pharmacological Activity of 1, 3-Benzothiazol Derivatives - Journal of Young Pharmacists [jyoungpharm.org]
- 5. researchgate.net [researchgate.net]

